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Compound of Interest

Compound Name: Diazinon-d10

Cat. No.: B020924

Essential Safety and Handling of Diazinon-d10

Diazinon-d10, a deuterated form of the organophosphate insecticide Diazinon, requires
stringent safety protocols in a laboratory setting due to its significant health hazards. This guide
provides essential information for researchers, scientists, and drug development professionals
on the appropriate personal protective equipment (PPE), handling procedures, and disposal
methods to ensure a safe laboratory environment.

Hazard Summary

Diazinon-d10 is classified as a hazardous substance with the following primary concerns:

» High Acute Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[1]

Flammaubility: It is a highly flammable liquid and vapor.[1]

Carcinogenicity: It is suspected of causing cancer.[1][2]

Organ Damage: It may cause damage to the central nervous system and visual organs.[1]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[3]
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Hazard Classification

GHS Code Description

Highly flammable liquid and

Flammable Liquids H225
vapor.[1]
Acute Toxicity (Oral) H301 Toxic if swallowed.[1]
Acute Toxicity (Dermal) H311 Toxic in contact with skin.[1][3]
Acute Toxicity (Inhalation) H331 Toxic if inhaled.[1]
Carcinogenicity H350 May cause cancer.[1][2]
Causes damage to organs
Specific Target Organ Toxicity H370 (central nervous system, visual
organs).[1]
] Very toxic/harmful to aquatic
Aquatic Hazard (Acute) H400/H402 ]
life.[1]
_ . Very toxic/harmful to aquatic
Aquatic Hazard (Chronic) H410/H412

life with long lasting effects.[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical line of defense against exposure to Diazinon-

d10. Below is a detailed breakdown of the required equipment.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Gloves are essential to reduce
hand exposure.[4] Ensure
gloves are made of a material
resistant to organophosphates.
Always wash hands thoroughly

after handling.

Eyes/Face

Safety glasses with side

shields or goggles; Face shield

Use safety glasses with front,
brow, and temple protection
against chemical splashes. A
face shield should be worn
when there is a risk of

splashing.

Body

Protective clothing; Chemical-

resistant apron

Wear a lab coat or coveralls. A
chemical-resistant apron is
recommended when handling
concentrated solutions.[5]
Contaminated clothing should
be removed immediately and

washed before reuse.[3]

Respiratory

Respirator

Work in a well-ventilated area,
preferably a chemical fume
hood. If ventilation is
inadequate, a respirator is
necessary. The specific type of
respirator and cartridge should
be selected based on the
concentration and nature of

the work.

Experimental Protocol: Safe Handling of Diazinon-

d10
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Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.
1. Preparation and Precaution:

e Read and understand the Safety Data Sheet (SDS) for Diazinon-d10 before starting any
work.[2]

e Ensure a chemical fume hood is operational and available.

o Assemble all necessary PPE and ensure it is in good condition.

e Locate the nearest emergency eyewash station and safety shower.
2. Handling and Use:

o Conduct all work with Diazinon-d10 inside a certified chemical fume hood to ensure proper
ventilation.[1]

e Ground all equipment to prevent static discharge, as the substance is highly flammable.
e Avoid direct contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in the laboratory area.

3. Storage:

» Store Diazinon-d10 in a cool, well-ventilated, and locked area, accessible only to authorized
personnel.[3]

o Keep the container tightly sealed to prevent leakage and evaporation.[1]
o Store away from heat, sparks, and open flames.
4. Spills and Accidents:

 In case of skin contact, immediately remove contaminated clothing and rinse the affected
area with plenty of water.

¢ If inhaled, move to fresh air and seek medical attention.
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« In case of eye contact, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6]

o For spills, evacuate the area and prevent the substance from entering drains. Absorb the
spill with an inert material and place it in a sealed container for disposal.

Disposal Plan

All waste containing Diazinon-d10 must be treated as hazardous waste.

o Waste Collection: Collect all contaminated materials, including empty containers, used PPE,
and spill cleanup materials, in a designated and properly labeled hazardous waste container.

» Disposal: Dispose of the hazardous waste through an approved waste disposal company. Do
not dispose of it with regular laboratory trash or pour it down the drain. Adhere to all local,
state, and federal regulations for hazardous waste disposal.
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Safe Handling Workflow for Diazinon-d10

1. Preparation
- Review SDS
- Verify Fume Hood
- Don PPE
- Locate Safety Equipment

2. Handling in Fume Hood
- Ground Equipment
- Avoid Contact

- No Food/Drink

3. Secure Storage
- Cool, Ventilated, Locked
- Tightly Sealed Container
- Away from Ignition Sources

After Decontamination

4. Waste Disposal
- Collect in Labeled Container
- Use Approved Vendor
- Follow Regulations

Emergency Procedures
- Evacuate & Isolate
- First Aid
- Notify Supervisor

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diazinon-d10 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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